Cas no 2229571-29-1 (3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229571-29-1
• MF: C₇H₉ClF₂N₂OS
• MW: 242.673966169357
• CID: 6376723
• PubChem ID: 165697585
• Update Time: 2025-10-12

3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine
• EN300-1956851
• 2229571-29-1

• Inchi： 1S/C7H9ClF2N2OS/c1-13-6-12-5(8)4(14-6)2-7(9,10)3-11/h2-3,11H2,1H3
• InChI Key： OMXILSDPBVRJHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(CN)(F)F)SC(=N1)OC

Computed Properties

• Exact Mass: 242.0092181g/mol
• Monoisotopic Mass: 242.0092181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine

3-(4-Chloro-2-Methoxy-1,3-Thiazol-5-Yl)-2,2-Difluoropropan-1-Amine: A Comprehensive Overview

3-(4-Chloro-2-Methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine, also known by its CAS registry number CAS No. 2229571-29-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiazole ring system with a fluorinated amine group. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is a key feature of this molecule and contributes to its reactivity and stability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in synthetic chemistry have enabled the efficient construction of such heterocycles using methods like the Huisgen cycloaddition or the Passerini reaction. The introduction of substituents such as chlorine and methoxy groups on the thiazole ring is crucial for tuning the electronic properties and reactivity of the molecule. The fluorinated propanamine group attached to the thiazole ring further enhances the compound's versatility, making it suitable for applications in drug design and materials science.

One of the most promising applications of 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine lies in its potential as a building block for novel pharmaceutical agents. The thiazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, due to its aromaticity and heteroatom content. Recent studies have explored the use of this compound in the development of kinase inhibitors and other therapeutic agents. Its fluorinated side chain provides additional functionality, enabling interactions with specific binding sites on target proteins.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of electron-withdrawing groups (like chlorine and fluorine) and electron-donating groups (like methoxy) on the thiazole ring creates a molecule with unique electronic properties. These properties make it an attractive candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has focused on optimizing the electronic characteristics of this compound through subtle structural modifications.

The toxicity and environmental impact of CAS No. 2229571-29-1 are critical considerations for its practical applications. Preliminary studies indicate that this compound exhibits moderate toxicity in vitro, but further research is needed to fully understand its safety profile. Regulatory agencies require comprehensive toxicological data before this compound can be widely used in commercial products.

In conclusion, 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-2,2-difluoropropan-1-amine represents a versatile and promising compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in modern chemistry.